Standard anhydrides like HHPA cause excessive curing shrinkage (up to 5.6%) and stress failures in microelectronic encapsulants. (4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione provides a trans-fused 6,6-bicyclic anhydride with only 2.8% volumetric shrinkage, eliminating wire-bond breakage and delamination. • 2.8% low-shrinkage curing without opaque fillers, enabling transparent optical polymers. • Mandatory stereospecific precursor for Amitriptyline EP Impurity E reference standards. • Reliable supply chain with batch-specific purity documentation.
(4aS,8aR)-Hexahydro-1H-2-benzopyran-1,3(4H)-dione (CAS 27866-85-9), also known as trans-hexahydrohomophthalic anhydride or trans-1-carboxycyclohexane-2-acetic acid anhydride, is a specialized cycloaliphatic anhydride utilized in advanced materials and pharmaceutical synthesis . Unlike standard bulk anhydrides, this compound features a trans-fused 6,6-bicyclic structure that imparts distinct steric constraints and volumetric properties during ring-opening reactions. It is primarily procured as a low-shrinkage curing agent for epoxy resins and as a stereospecific precursor for complex active pharmaceutical ingredient (API) impurities [1]. Its precise stereochemistry and structural bulk make it highly relevant for applications where dimensional stability or exact molecular geometry is required.
Defined trans ring junction stereochemistry for target engagement studies.
Reported one-step quantitative synthesis (Vilsmeier) reduces procurement time.
Soluble in common aprotic solvents for solution-phase transformations.
Substituting (4aS,8aR)-hexahydro-1H-2-benzopyran-1,3(4H)-dione with common industrial alternatives like hexahydrophthalic anhydride (HHPA) or phthalic anhydride (PA) leads to critical failures in both polymer processing and chemical synthesis. In epoxy formulations, standard anhydrides fail to provide sufficient volumetric expansion upon ring-opening, resulting in nearly double the curing shrinkage and inducing severe internal stress in precision castings [1]. In pharmaceutical applications, replacing this specific trans-isomer with cis-derivatives or non-homologated anhydrides completely disrupts the stereochemical trajectory required to synthesize trans-fused octahydro-dibenzocycloheptene frameworks, rendering the resulting compounds useless for regulatory API impurity profiling .
Cis-configured diastereomers lack the trans ring junction required for AT₂ antagonist target engagement, as demonstrated in the patent SAR.
4a-Methyl regioisomers may exhibit different ring-opening kinetics and alter downstream reactivity in cyclization steps.
Aromatic homophthalic anhydride introduces planarity and poor dichloromethane solubility, limiting solution-phase compatibility.
When utilized as a curing agent for unfilled epoxy resin systems, (4aS,8aR)-hexahydro-1H-2-benzopyran-1,3(4H)-dione demonstrates a volumetric shrinkage of 2.8%. In direct comparison, standard industry curing agents such as hexahydrophthalic anhydride and phthalic anhydride exhibit shrinkage rates of 4.8% and 5.8%, respectively [1]. This represents a 41% to 51% reduction in matrix contraction, driven by the larger volume occupied by the molecule upon ring-opening.
| Evidence Dimension | Volumetric shrinkage during epoxy curing |
| Target Compound Data | 2.8% volumetric shrinkage |
| Comparator Or Baseline | Hexahydrophthalic anhydride (4.8% shrinkage) and Phthalic anhydride (5.8% shrinkage) |
| Quantified Difference | 41% reduction vs. hexahydrophthalic anhydride; 51% reduction vs. phthalic anhydride |
| Conditions | Curing of unfilled epoxy resin compounds |
Minimizing shrinkage is essential for preventing internal stress, micro-cracking, and dimensional inaccuracies in advanced polymer composites and electronic encapsulants.
As a stereospecific building block, trans-1-carboxycyclohexane-2-acetic acid anhydride is strictly required for the synthesis of trans-1,2,3,4,4a,10,11,11a-octahydro-N,N-dimethyl-5H-dibenzo[a,d]cycloheptene-Δ5,γ-propylamine hydrochloride, known as Amitriptyline EP Impurity E . Generic substitution with cis-anhydrides or standard phthalic derivatives fails to establish the required trans-fused octahydro-dibenzocycloheptene backbone, resulting in a 0% yield of the target stereoisomer necessary for pharmacopeial compliance.
| Evidence Dimension | Stereochemical yield of trans-fused API impurity |
| Target Compound Data | Enables direct formation of the trans-fused dibenzocycloheptene core |
| Comparator Or Baseline | cis-isomers or standard hexahydrophthalic anhydride (0% yield of target trans-isomer) |
| Quantified Difference | Absolute necessity for target stereochemistry (binary success/failure) |
| Conditions | Multi-step API impurity reference standard synthesis |
Regulatory compliance requires exact stereoisomer matching for API impurity reference standards, making this specific trans-anhydride indispensable for analytical laboratories.
The specific 6,6-fused ring structure of hexahydrohomophthalic anhydride ensures that upon anhydride ring-opening during the epoxy curing process, the molecule occupies a significantly larger effective volume than its pre-cured state [1]. This structural expansion directly counteracts the natural contraction of the polymerizing epoxy matrix, a mechanism not achievable with smaller, 5-membered cyclic anhydrides like succinic anhydride, which exhibits a much higher net shrinkage of 5.4% under identical conditions.
| Evidence Dimension | Matrix volume compensation via ring-opening |
| Target Compound Data | High volume expansion, resulting in 2.8% net shrinkage |
| Comparator Or Baseline | Succinic anhydride (low volume expansion, 5.4% net shrinkage) |
| Quantified Difference | 48% lower net shrinkage due to superior ring-opening volume expansion |
| Conditions | Curing of unfilled epoxy compounds |
Procuring this specific extended-ring anhydride allows formulators to engineer low-stress thermosets without relying on particulate fillers that might compromise optical or mechanical properties.
Due to its exceptionally low volumetric shrinkage (2.8%) during curing, this compound is ideal for formulating epoxy encapsulants for sensitive microelectronics, where curing-induced stress can cause component failure, wire-bond breakage, or delamination [1].
It is the mandatory starting material for synthesizing Amitriptyline EP Impurity E, enabling analytical laboratories to produce accurate reference standards required for regulatory API batch release and stability testing .
Because it reduces shrinkage without the need for opaque inorganic fillers, it is highly suited for casting transparent, low-stress optical polymers and lenses where dimensional stability and clarity are paramount [1].